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Compound of Interest

Compound Name: Ethyl 2-acetyl-4-methylpentanoate

Cat. No.: B074332 Get Quote

An In-depth Technical Guide to Ethyl 2-acetyl-4-methylpentanoate

This technical guide provides a comprehensive overview of Ethyl 2-acetyl-4-
methylpentanoate, a valuable intermediate in organic and pharmaceutical synthesis. The

information is intended for researchers, scientists, and professionals in drug development,

offering detailed data and procedural insights.

Synonyms and Identification
Proper identification of chemical compounds is crucial for scientific accuracy. Ethyl 2-acetyl-4-
methylpentanoate is known by several names in scientific literature and commercial catalogs.
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Synonym CAS Number Molecular Formula Molecular Weight

Ethyl 2-

isobutylacetoacetate
1522-34-5 C10H18O3 186.25 g/mol

2-Acetyl-4-

methylpentanoic acid

ethyl ester

1522-34-5 C10H18O3 186.25 g/mol

Pentanoic acid, 2-

acetyl-4-methyl-, ethyl

ester

1522-34-5 C10H18O3 186.25 g/mol

Ethyl 2-isobutyl-3-

oxobutanoate
1522-34-5 C10H18O3 186.25 g/mol

2-Isobutylacetoacetic

acid ethyl ester
1522-34-5 C10H18O3 186.25 g/mol

Valeric acid, 2-acetyl-

4-methyl-, ethyl ester
1522-34-5 C10H18O3 186.25 g/mol

Physicochemical Properties
A summary of the key physical and chemical properties of Ethyl 2-acetyl-4-methylpentanoate
is presented below.

Property Value Notes

Appearance Colorless liquid [1]

Odor Fruity [1]

Boiling Point 206-210 °C [1]

Density ~0.94 g/cm³ [1]

Melting Point ~ -71 °C [1]

Solubility

Soluble in most organic

solvents (alcohols, ethers,

ketones)

[1]
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Experimental Protocols
Synthesis of Ethyl 2-acetyl-4-methylpentanoate via
Acetoacetic Ester Synthesis
The most common method for synthesizing Ethyl 2-acetyl-4-methylpentanoate is the

acetoacetic ester synthesis, which involves the alkylation of ethyl acetoacetate.[2][3][4]

Reaction Principle:

The α-hydrogens of ethyl acetoacetate are acidic due to the presence of two flanking carbonyl

groups and can be readily deprotonated by a suitable base, such as sodium ethoxide, to form a

resonance-stabilized enolate. This enolate then acts as a nucleophile, attacking an appropriate

alkyl halide (in this case, an isobutyl halide) in an SN2 reaction to form the alkylated product.

Materials:

Ethyl acetoacetate

Sodium ethoxide

Isobutyl bromide (1-bromo-2-methylpropane)

Absolute ethanol (solvent)

Diethyl ether (for extraction)

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (drying agent)

Procedure:

Enolate Formation: In a round-bottom flask equipped with a reflux condenser and a dropping

funnel, a solution of sodium ethoxide in absolute ethanol is prepared. The flask is cooled in

an ice bath. Ethyl acetoacetate is added dropwise to the cooled sodium ethoxide solution

with continuous stirring to form the sodium salt of the enolate.
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Alkylation: Isobutyl bromide is then added dropwise to the reaction mixture. After the addition

is complete, the mixture is refluxed until the reaction is complete (the completion of the

reaction can be monitored by thin-layer chromatography).

Workup: After cooling to room temperature, the reaction mixture is poured into water. The

aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with

brine.

Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed under reduced pressure. The crude product is then purified by vacuum

distillation to yield pure Ethyl 2-acetyl-4-methylpentanoate.

Applications in Synthesis
Ethyl 2-acetyl-4-methylpentanoate is a versatile intermediate in organic synthesis. Its β-keto

ester functionality allows for a variety of subsequent chemical transformations.

Pharmaceutical Synthesis: It serves as a building block for the synthesis of more complex

molecules with potential biological activity.[1]

Synthesis of Carboxylic Acid Analogs: It is utilized in the preparation of various carboxylic

acid derivatives, such as β-cyanohydroxy esters and oxalic acid esters.[1]

Flavor and Fragrance Industry: Due to its fruity aroma, it is used as an ingredient in the

formulation of flavors and fragrances.[1]

Visualizations
Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of Ethyl 2-acetyl-4-
methylpentanoate.
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Click to download full resolution via product page

Caption: Synthesis workflow for Ethyl 2-acetyl-4-methylpentanoate.

Logical Relationship of Applications
This diagram shows the relationship between the core compound and its primary applications.
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Caption: Applications of Ethyl 2-acetyl-4-methylpentanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [What are the synonyms for Ethyl 2-acetyl-4-
methylpentanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074332#what-are-the-synonyms-for-ethyl-2-acetyl-4-
methylpentanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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